BX-2819

• Molecular Formula: C21H24N4O4S
• Molecular Weight: 428.5 g/mol
• InChI: InChI=1S/C21H24N4O4S/c1-4-29-21(28)22-11-13-5-7-14(8-6-13)25-19(23-24-20(25)30)16-9-15(12(2)3)17(26)10-18(16)27/h5-10,12,26-27H,4,11H2,1-3H3,(H,22,28)(H,24,30)
• InChIKey: VVLULBZUIUWMQM-UHFFFAOYSA-N

Researchers and procurement managers seeking a fully synthetic Hsp90 inhibitor face trade-offs between ansamycin instability and scaffold-dependent selectivity. BX-2819 resolves this with a resorcinol-triazolothione core, avoiding quinone redox liabilities. Key differentiators: - 12 nM KD for Borrelia HtpG, enabling species-selective conjugate design (HS-291). - Co-crystal structures (PDB: 3HHU, 7U4C) define a solvent-exposed carbamate for linker attachment. - Validated positive control for PfHsp90 TPP with matched inactive analog HS292. >98% HPLC purity; sustained in vivo ErbB2 suppression.

BX-2819: Non-Ansamycin Hsp90 Inhibitor

BX-2819 is a small-molecule inhibitor of heat shock protein 90 (Hsp90) belonging to the triazolothione-resorcinol chemotype. It acts as a competitive inhibitor at the ADP/ATP-binding pocket of Hsp90, thereby blocking chaperone function and inducing degradation of oncogenic client proteins [1]. Distinct from ansamycin-based Hsp90 inhibitors such as 17-AAG, BX-2819 features a non-ansamycin scaffold designed to circumvent template-related drawbacks including hepatotoxicity, poor solubility, and quinone-associated redox issues [1]. The compound demonstrates nanomolar affinity for human Hsp90α (KD = 16.4 nM) and also exhibits cross-species activity against pathogen-derived Hsp90 homologs, including Plasmodium falciparum Hsp90 and Borrelia burgdorferi HtpG [2].

Fully synthetic non-ansamycin Hsp90 inhibitor for pathway studies

Supports cell-model antiproliferative response profiling

Enables structure-guided derivatization via available co-crystal data

• [1] Feldman RI, Mintzer B, Zhu D, Wu JM, Biroc SL, Yuan S, et al. Potent triazolothione inhibitor of heat-shock protein-90. Chem Biol Drug Des. 2009 Jul;74(1):43-50. View Source
• [2] Mansfield CR, Quan B, Chirgwin ME, Eduful B, Hughes PF, Neveu G, et al. Selective targeting of Plasmodium falciparum Hsp90 disrupts the 26S proteasome. Cell Chem Biol. 2024 Apr 18;31(4):729-742.e13. View Source

Why BX-2819 Cannot Be Substituted

Hsp90 inhibitors represent a structurally and pharmacologically heterogeneous class, and generic substitution among them is precluded by substantial differences in binding mode, species selectivity, and off-target liability. BX-2819, a triazolothione-resorcinol derivative, occupies the N-terminal ADP/ATP-binding pocket of Hsp90 in a manner distinct from ansamycin-based inhibitors such as geldanamycin and its clinical derivative 17-AAG [1]. Unlike ansamycins, which are metabolized to reactive quinone species and carry documented hepatotoxicity liabilities, the non-ansamycin scaffold of BX-2819 avoids quinone-associated redox cycling [2]. Furthermore, the compound exhibits differential binding affinity between host and pathogen Hsp90 orthologs—a property not uniformly shared across all Hsp90 inhibitors [3]. The inactive derivative HS292 (differing from BX-2819 only by a single methoxyl substitution at the resorcinol hydroxyl) demonstrates >10-fold loss of PfHsp90 binding, confirming that even minor structural modifications within this chemotype ablate activity [3]. These structural and pharmacological distinctions render simple in-class interchange scientifically unsound for both cancer therapeutics research and anti-infective screening programs.

Scaffold-class mismatch may alter target engagement and mutational robustness.

Indoline and tropane chemotypes may not reproduce the species-selective binding profile.

Inactive-analog probe sets are not available for other Hsp90 inhibitor scaffolds.

• [1] Feldman RI, Mintzer B, Zhu D, Wu JM, Biroc SL, Yuan S, et al. Potent triazolothione inhibitor of heat-shock protein-90. Chem Biol Drug Des. 2009 Jul;74(1):43-50. View Source
• [2] Feldman RI, Mintzer B, Zhu D, Wu JM, Biroc SL, Yuan S, et al. Potent triazolothione inhibitor of heat-shock protein-90. Chem Biol Drug Des. 2009 Jul;74(1):43-50. (Discussion of ansamycin template drawbacks: hepatotoxicity, solubility, quinone issues). View Source
• [3] Mansfield CR, Quan B, Chirgwin ME, Eduful B, Hughes PF, Neveu G, et al. Selective targeting of Plasmodium falciparum Hsp90 disrupts the 26S proteasome. Cell Chem Biol. 2024 Apr 18;31(4):729-742.e13. (See Figure 4: HS292 inactive derivative comparison). View Source

BX-2819 Differentiation Evidence

Geldanamycin/17-AAG Comparison: Scaffold Advantage

BX-2819 demonstrates a binding dissociation constant (KD) of 16.4 nM for human Hsp90α measured via surface plasmon resonance, which is approximately 2.5-fold tighter than the IC50 value of 41 nM reported in functional competition assays [1]. The biochemical IC50 of 41 nM, derived from a fluorescence polarization assay measuring competition with FITC-GA tracer, reflects the compound's ability to displace geldanamycin from the N-terminal ATP-binding pocket under specific assay conditions [1]. While the KD value provides the intrinsic binding affinity measure, the IC50 value offers context for functional potency relative to other Hsp90 inhibitors evaluated under identical competition assay formats. Notably, BX-2819 displays potent inhibition of Hsp90 client protein ErbB2 expression in HT-29, OVCAR3, and SKBR3 cell lines with concomitant induction of Hsp70 at concentrations spanning 0.001-10 μM, confirming target engagement in cellular contexts [2].

Scaffold comparison

Head-to-head

Equivalent antiproliferative potency reported (avg. IC50 32 nM) with a distinct, fully synthetic non-ansamycin scaffold.

Supports synthetic tractability for SAR without ansamycin liabilities.

Reported comparable to 17-AAG in cancer cell-line panel.

Evidence Dimension	Hsp90α binding affinity
Target Compound Data	KD = 16.4 nM
Comparator Or Baseline	IC50 = 41 nM (fluorescence polarization competition assay)
Quantified Difference	2.5-fold tighter intrinsic binding affinity relative to functional IC50 value
Conditions	KD measured by surface plasmon resonance; IC50 measured by FITC-GA competition fluorescence polarization assay at pH 7.4

Why This Matters

The distinction between KD (16.4 nM) and IC50 (41 nM) informs dose-response interpretation in cellular assays and enables accurate cross-study potency comparisons against other Hsp90 inhibitors characterized by different assay formats.

• [1] BindingDB entry BDBM81917: IC50 = 0.0400 nM (reported value; note: commercial sources consistently cite 41 nM IC50 for Hsp90). View Source
• [2] MedChemExpress. BX-2819 product page: ErbB2 inhibition and Hsp70 induction in HT-29, OVCAR3, and SKBR3 cells. View Source

SNX-5422 Comparison: Borrelia HtpG Binding

In a direct head-to-head competitive binding assay employing FITC-GA tracer displacement, BX-2819 exhibits a PfHsp90 Ki of 24 ± 4.4 nM versus a human Hsp90 (HsHsp90) Ki of 49 ± 4.3 nM, yielding an approximately 2-fold binding preference for the parasite chaperone [1]. In contrast, XL888 demonstrates a more pronounced selectivity profile with a PfHsp90 Ki of 27 ± 7.8 nM compared to a HsHsp90 Ki of 130 ± 30 nM, representing an approximately 4.8-fold preference [1]. Critically, BX-2819 maintains a 2-fold tighter binding affinity for HsHsp90 (Ki = 49 nM) than XL888 (Ki = 130 nM), indicating reduced differential between host and pathogen target engagement [1]. In cellular anti-Plasmodium assays, BX-2819 yields an EC50 of 0.74 ± 0.034 μM against P. falciparum blood-stage parasites, compared to 0.33 ± 0.11 μM for XL888—a 2.2-fold difference in cellular potency [1]. Against P. berghei liver-stage parasites, the EC50 values are 1.5 ± 0.41 μM (BX-2819) and 0.24 ± 0.045 μM (XL888), representing a 6.25-fold potency differential [1].

Ortholog binding comparison

Head-to-head

Retains low-nM binding to Bb HtpG (KD ~12 nM) where SNX-2112 affinity is reported to drop ~100-fold.

Enables Borrelia Hsp90 research; indoline scaffold may not substitute.

Structure-validated binding pose (PDB: 7U4C).

Evidence Dimension	PfHsp90 vs. HsHsp90 binding selectivity (apparent Ki)
Target Compound Data	PfHsp90 Ki = 24 ± 4.4 nM; HsHsp90 Ki = 49 ± 4.3 nM; ratio = 2.0-fold Pf preference
Comparator Or Baseline	XL888: PfHsp90 Ki = 27 ± 7.8 nM; HsHsp90 Ki = 130 ± 30 nM; ratio = 4.8-fold Pf preference
Quantified Difference	BX-2819 HsHsp90 Ki is 2.6-fold tighter than XL888 HsHsp90 Ki (49 nM vs. 130 nM)
Conditions	FITC-GA tracer displacement assay; means ± SEM; n ≥ 4; p values: XL888 p = 0.0032, BX-2819 p = 0.0114

Why This Matters

For researchers screening antimalarial candidates where minimizing host Hsp90 engagement is critical to reducing potential toxicity, XL888 may offer superior selectivity. Conversely, investigators prioritizing potent dual-species Hsp90 engagement or utilizing BX-2819 as a tool compound for comparative mechanistic studies would find its balanced profile advantageous.

• [1] Mansfield CR, Quan B, Chirgwin ME, Eduful B, Hughes PF, Neveu G, et al. Selective targeting of Plasmodium falciparum Hsp90 disrupts the 26S proteasome. Cell Chem Biol. 2024 Apr 18;31(4):729-742.e13. (See Figure 2A-B for Ki values and selectivity analysis). View Source

XL888 Comparison: Salt Bridge-Independent Binding

BX-2819 inhibits cancer cell growth with potency similar to the clinical-stage ansamycin Hsp90 inhibitor 17-AAG, while structurally circumventing the template-related liabilities of the geldanamycin class [1]. Across a panel of four human cancer cell lines, BX-2819 exhibited growth inhibition with an average IC50 of 32 nM (range: 7-72 nM) [1]. Cell line-specific IC50 values include: SKBR3 (breast cancer, HER2-overexpressing) = 14 nM; SKOV3 (ovarian cancer) = 36 nM; MKN45 (gastric cancer) = 72 nM; and NCI-N87 (gastric cancer, HER2-overexpressing) = 7 nM [2]. The 10-fold potency differential across these lines (7 nM to 72 nM) provides a defined window for selecting appropriate cellular models based on sensitivity requirements. In contrast to 17-AAG, which is derived from the benzoquinone ansamycin geldanamycin and undergoes metabolic activation to reactive quinone species associated with hepatotoxicity, BX-2819's triazolothione-resorcinol scaffold lacks the quinone moiety, thereby avoiding quinone-associated redox cycling [1].

Salt-bridge sensitivity

Head-to-head

BX-2819 Ki is insensitive to E25D/K112R mutation (p=0.21); XL888 shows a 7.1-fold shift (p=0.046).

Binding mode may be more robust for cross-species Hsp90 studies.

XL888's salt-bridge dependence may alter affinity in orthologs.

Evidence Dimension	Cancer cell growth inhibition potency
Target Compound Data	Average IC50 = 32 nM (range: 7-72 nM across 4 cell lines)
Comparator Or Baseline	17-AAG: potency described as similar (specific numerical comparator values not provided in source)
Quantified Difference	Non-ansamycin scaffold avoids quinone-associated redox issues inherent to geldanamycin/17-AAG
Conditions	Cell proliferation assays: SKBR3, SKOV3, MKN45, NCI-N87; 72 h treatment

Why This Matters

BX-2819 enables Hsp90 inhibition studies in settings where ansamycin-related toxicities (hepatotoxicity, quinone-mediated oxidative stress) would confound interpretation. For procurement decisions, the compound's defined cell line sensitivity profile (7-72 nM IC50 range) allows researchers to select appropriate experimental models matched to the compound's potency window.

• [1] Feldman RI, Mintzer B, Zhu D, Wu JM, Biroc SL, Yuan S, et al. Potent triazolothione inhibitor of heat-shock protein-90. Chem Biol Drug Des. 2009 Jul;74(1):43-50. (See abstract and results for 17-AAG comparison and ansamycin drawbacks). View Source
• [2] MedChemExpress. BX-2819 product page: cell line-specific IC50 values for SKBR3 (14 nM), SKOV3 (36 nM), MKN45 (72 nM), NCI-N87 (7 nM). View Source

Antiproliferative Activity & In Vivo Efficacy

Pharmacodynamic studies in tumor-bearing nude mice demonstrate that BX-2819 inhibits Hsp90 client protein expression in tumors for greater than 16 hours after a single dose [1]. This sustained target engagement correlates with significant in vivo tumor growth inhibition in both NCI-N87 (gastric cancer) and HT-29 (colorectal cancer) xenograft models [1]. The >16 h pharmacodynamic window provides a quantitative benchmark for dosing interval selection in preclinical efficacy studies. While direct comparator data for PD duration against other Hsp90 inhibitors (e.g., 17-AAG, ganetespib) are not available from this study, the documented >16 h target suppression establishes a defined baseline for experimental design requiring extended Hsp90 client protein knockdown [1].

Cell-line panel and in vivo PD

Cross-study

Single-digit nM IC50 in NCI-N87 (7 nM), with reported in vivo tumor growth inhibition and sustained PD modulation >16 h.

Supports gastric/breast cancer Hsp90-dependency model studies.

In vivo PD context from xenograft models.

Evidence Dimension	Duration of Hsp90 client protein suppression in vivo
Target Compound Data	Greater than 16 hours post-dosing
Comparator Or Baseline	No direct head-to-head comparator data available
Quantified Difference	Not calculable (single-compound PD data)
Conditions	NCI-N87 and HT-29 tumor xenografts in nude mice; single-dose pharmacodynamic analysis

Why This Matters

The >16 h pharmacodynamic window informs preclinical dosing regimens for sustained target modulation studies. Investigators designing once-daily or twice-daily in vivo efficacy protocols can reference this PD duration as a validated parameter for BX-2819.

• [1] Feldman RI, Mintzer B, Zhu D, Wu JM, Biroc SL, Yuan S, et al. Potent triazolothione inhibitor of heat-shock protein-90. Chem Biol Drug Des. 2009 Jul;74(1):43-50. (See abstract: 'pharmacodynamic studies showing inhibition of Hsp90 client protein expression in tumors for greater than 16 h after dosing'). View Source

XL888 Comparison: PfHsp90 Affinity & Anti-Plasmodium Activity

BX-2819 demonstrates potent binding to Borrelia burgdorferi high-temperature protein G (Bb HtpG), the bacterial Hsp90 homolog, with a dissociation constant (KD) of 12 nM . This binding affinity is comparable to its human Hsp90α KD (16.4 nM) and tighter than its human Hsp90 IC50 (41 nM) . The compound's nanomolar affinity for Bb HtpG contrasts with SNX5422, another Hsp90 inhibitor, which exhibits much weaker binding to the bacterial target [1]. This differential affinity profile has enabled the development of HS-291, a berserker molecule comprising BX-2819 conjugated via a PEG linker to the photoactive toxin verteporfin. Upon light activation, HS-291 generates reactive oxygen species that oxidize HtpG and a discrete subset of proximate chaperone-associated proteins, leading to rapid and irreversible Borrelia inactivation .

PfHsp90 comparative potency

Head-to-head

BX-2819 shows ~2-fold PfHsp90 selectivity; XL888 shows ~4.8-fold. BX-2819 uniquely paired with inactive analog HS292.

Validated probe pair for proteome-wide PfHsp90 target deconvolution.

TPP workflow context; HS292 is the matched negative control.

Evidence Dimension	B. burgdorferi HtpG binding affinity
Target Compound Data	KD = 12 nM
Comparator Or Baseline	SNX5422: much weaker binding to Bb HtpG (quantitative value not specified)
Quantified Difference	BX-2819 exhibits nanomolar Bb HtpG affinity enabling conjugate development; SNX5422 affinity insufficient for similar applications
Conditions	Surface plasmon resonance binding assay

Why This Matters

BX-2819's nanomolar Bb HtpG binding makes it a critical starting scaffold for developing HtpG-targeted anti-Borrelia chemical probes and potential therapeutic conjugates. For investigators studying Lyme disease or chaperone-targeted antimicrobial strategies, this cross-species activity provides a validated tool for bacterial Hsp90 inhibition studies.

• [1] Carlson DL, Kowalewski M, Bodoor K, et al. Targeting Borrelia burgdorferi HtpG with a berserker molecule, a strategy for anti-microbial development. Cell Chem Biol. 2023 Oct 26; S2451-9456(23)00340-9. (SNX5422 comparison). View Source

BX-2819 Application Scenarios

Borrelia HtpG Targeting & Berserker Conjugates

BX-2819 is optimally deployed in oncology research settings where the confounding toxicities of ansamycin-based Hsp90 inhibitors (e.g., 17-AAG, geldanamycin) must be excluded. The compound's non-ansamycin triazolothione scaffold avoids quinone-associated redox cycling and the hepatotoxicity liabilities documented for geldanamycin derivatives [1]. With a defined cell line sensitivity profile spanning IC50 values from 7 nM (NCI-N87) to 72 nM (MKN45), BX-2819 enables selection of experimental models matched to the compound's potency window [2]. The >16 h pharmacodynamic duration of client protein suppression in xenograft tumors supports once-daily or twice-daily dosing regimens in murine efficacy studies [1]. This application is particularly relevant for investigators studying Hsp90-dependent oncogenic signaling where scaffold-related artifacts could otherwise confound mechanistic interpretation.

PfHsp90 Thermal Proteome Profiling

For Plasmodium falciparum drug discovery programs, BX-2819 provides a defined selectivity benchmark with an approximately 2-fold binding preference for PfHsp90 over human Hsp90 (Ki values of 24 nM vs. 49 nM, respectively) [3]. This balanced selectivity profile contrasts with the more pronounced 4.8-fold PfHsp90 preference of XL888, offering researchers a choice of tool compounds based on selectivity requirements [3]. BX-2819 demonstrates anti-Plasmodium activity across multiple parasite life stages including liver-stage, asexual blood-stage, and early gametocytes [3]. The compound's EC50 of 0.74 μM against P. falciparum blood-stage parasites provides a validated activity threshold for screening campaigns [3]. Investigators developing PfHsp90-targeted antimalarials may utilize BX-2819 as a reference inhibitor for establishing assay windows and benchmarking novel compound potency.

Cancer Hsp90 Dependency & In Vivo PD Studies

BX-2819 exhibits nanomolar binding affinity for Borrelia burgdorferi HtpG (KD = 12 nM), a bacterial Hsp90 homolog implicated in Borrelia proteostasis . This cross-species activity enables the development of HtpG-targeted chemical probes, as exemplified by the HS-291 berserker conjugate, which leverages BX-2819's high-affinity HtpG binding for targeted delivery of a photoactivated toxin [4]. In contrast to other Hsp90 inhibitors such as SNX5422, which display substantially weaker Bb HtpG binding, BX-2819 provides a validated scaffold for Borrelia chaperone inhibition studies [4]. This application is particularly relevant for researchers investigating non-essential protein targeting as an alternative antimicrobial strategy or for developing HtpG-based diagnostic probes for Lyme disease.

Species-Selective Hsp90 Inhibitor Design

BX-2819's well-characterized binding profile across multiple Hsp90 orthologs—human Hsp90α (KD = 16.4 nM), P. falciparum Hsp90 (Ki = 24 nM), and B. burgdorferi HtpG (KD = 12 nM)—positions it as a versatile tool for comparative chaperone biology studies [3]. The compound's competitive binding at the N-terminal ATP-binding pocket is structurally validated by X-ray crystallography (PDB: 3HHU), confirming a binding mode analogous to ADP/ATP competitive inhibitors [1]. The availability of the structurally defined inactive analog HS292 (differing only by a methoxyl substitution) provides a critical negative control for establishing target specificity in cellular assays [3]. This application supports research programs investigating conserved versus divergent Hsp90 functions across eukaryotic pathogens and mammalian hosts, as well as studies requiring rigorous target engagement validation through matched active/inactive probe pairs.

Application

Selection Property

Validation Focus

Borrelia HtpG targeting studies

Ortholog binding affinity and structure-defined linker vector

Binding assay validation and conjugate retention of target engagement

PfHsp90 thermal proteome profiling

Matched active/inactive chemical probe pair availability

Discrimination of Hsp90-specific vs. off-target thermal stability shifts

Cancer cell Hsp90 dependency models

Antiproliferative profile and in vivo PD modulation context

Client-protein suppression and tumor growth inhibition endpoints

Species-selective inhibitor design

High-resolution co-crystal structures across orthologs

Structure-guided derivatization and selectivity optimization

• [1] Feldman RI, Mintzer B, Zhu D, Wu JM, Biroc SL, Yuan S, et al. Potent triazolothione inhibitor of heat-shock protein-90. Chem Biol Drug Des. 2009 Jul;74(1):43-50. View Source
• [2] MedChemExpress. BX-2819 product page: cell line-specific IC50 values. View Source
• [3] Mansfield CR, Quan B, Chirgwin ME, Eduful B, Hughes PF, Neveu G, et al. Selective targeting of Plasmodium falciparum Hsp90 disrupts the 26S proteasome. Cell Chem Biol. 2024 Apr 18;31(4):729-742.e13. View Source
• [4] Carlson DL, Kowalewski M, Bodoor K, et al. Targeting Borrelia burgdorferi HtpG with a berserker molecule, a strategy for anti-microbial development. Cell Chem Biol. 2023 Oct 26; S2451-9456(23)00340-9. View Source